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Cat. No.: B056945

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fluo-3 acetoxymethyl (AM) ester is a high-affinity, fluorescent dye widely utilized for the

quantitative measurement of intracellular calcium ([Ca²⁺]i) concentrations.[1][2] As a derivative

of Fluo-3, its AM ester form renders the molecule cell-permeant, allowing for passive loading

into a wide variety of cell types.[1][2] Once inside the cell, non-specific esterases cleave the AM

ester groups, trapping the active, calcium-sensitive Fluo-3 molecule in the cytoplasm.[2][3]

Fluo-3 is particularly valued for its large dynamic range, exhibiting a fluorescence intensity

increase of over 40-fold upon binding to Ca²⁺, making it an invaluable tool for studying cellular

signaling pathways where calcium is a key second messenger.[1][4] This guide provides a

comprehensive overview of Fluo-3 AM, its mechanism of action, key quantitative data, detailed

experimental protocols, and its application in studying cellular signaling.

Core Properties and Mechanism of Action
Fluo-3 AM is essentially non-fluorescent in its esterified form and in the absence of calcium.[1]

[4] The process of intracellular calcium measurement using Fluo-3 AM can be broken down into
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three key steps:

Passive Loading: The lipophilic AM ester groups facilitate the passage of Fluo-3 AM across

the cell membrane into the cytosol.[2]

Intracellular Activation: Cytosolic esterases hydrolyze the AM ester groups, yielding the

membrane-impermeant, active form of Fluo-3. This process ensures that the indicator is

trapped within the cell.[2][3]

Calcium Binding and Fluorescence: In its active form, Fluo-3 acts as a Ca²⁺ chelator. Upon

binding to free intracellular calcium, its fluorescence quantum yield increases dramatically,

resulting in a bright green fluorescence upon excitation.[3][5]

The fluorescence intensity of Fluo-3 is directly proportional to the concentration of intracellular

free calcium, allowing for the dynamic monitoring of calcium transients in real-time.
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Start

Prepare 1-5 mM Fluo-3 AM
in DMSO

Prepare Loading Buffer
(Fluo-3 AM, Pluronic F-127, Probenecid)

Incubate Cells with Loading Buffer
(30-60 min, RT or 37°C)

Wash Cells 2-3x with
Indicator-Free Buffer

Incubate for De-esterification
(30 min)

Acquire Fluorescence Data
(Confocal Microscopy / Flow Cytometry)

Data Analysis

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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